Cas no 1560456-71-4 (Ethyl 3-amino-3-(3-methylcyclohexyl)propanoate)

• Product Name: Ethyl 3-amino-3-(3-methylcyclohexyl)propanoate
• CAS No: 1560456-71-4
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• MDL: MFCD21323730
• CID: 5607123
• PubChem ID: 65924010
• Update Time: 2025-06-25

Ethyl 3-amino-3-(3-methylcyclohexyl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-843559
• AKOS015265750
• ethyl 3-amino-3-(3-methylcyclohexyl)propanoate
• 1560456-71-4
• Ethyl 3-amino-3-(3-methylcyclohexyl)propanoate

• MDL： MFCD21323730
• Inchi： 1S/C12H23NO2/c1-3-15-12(14)8-11(13)10-6-4-5-9(2)7-10/h9-11H,3-8,13H2,1-2H3
• InChI Key： CUPOFNSDJZLADK-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C1CCCC(C)C1)N)=O

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 3-amino-3-(3-methylcyclohexyl)propanoate

Ethyl 3-amino-3-(3-methylcyclohexyl)propanoate (CAS No. 1560456-71-4): A Comprehensive Overview

Ethyl 3-amino-3-(3-methylcyclohexyl)propanoate (CAS No. 1560456-71-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential applications in various therapeutic areas, particularly in the development of novel drugs and therapeutic agents.

The structure of Ethyl 3-amino-3-(3-methylcyclohexyl)propanoate is composed of an ethyl ester group, an amino group, and a 3-methylcyclohexyl moiety. The presence of these functional groups imparts specific chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The cyclohexyl ring, substituted with a methyl group, provides steric and electronic effects that influence the compound's reactivity and stability.

Recent research has focused on the potential biological activities of Ethyl 3-amino-3-(3-methylcyclohexyl)propanoate. Studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory and analgesic effects. These findings are particularly relevant in the context of developing new treatments for chronic pain and inflammatory conditions. The compound's ability to modulate specific biological pathways, such as the inhibition of pro-inflammatory cytokines, has been a key area of investigation.

In addition to its potential therapeutic applications, Ethyl 3-amino-3-(3-methylcyclohexyl)propanoate has been explored as a synthetic intermediate in the production of more complex pharmaceuticals. Its versatile structure allows for easy functionalization and derivatization, making it a valuable starting material for the synthesis of various bioactive compounds. This versatility is crucial in the drug discovery process, where the ability to rapidly generate and test new derivatives is essential.

The synthesis of Ethyl 3-amino-3-(3-methylcyclohexyl)propanoate typically involves several steps, including the formation of the amino acid derivative and subsequent esterification. Various methods have been reported in the literature, each with its own advantages and limitations. For instance, one common approach involves the reaction of 3-methylcyclohexanone with an appropriate amine followed by esterification with ethanol. The choice of synthetic route often depends on factors such as yield, purity, and cost-effectiveness.

The stability and solubility of Ethyl 3-amino-3-(3-methylcyclohexyl)propanoate are important considerations for both research and industrial applications. Studies have shown that this compound exhibits good stability under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods. Solubility profiles have also been investigated, with findings indicating that the compound is moderately soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO).

In terms of safety, Ethyl 3-amino-3-(3-methylcyclohexyl)propanoate is generally considered to be non-toxic at typical handling concentrations. However, standard safety protocols should be followed when working with this compound to ensure safe handling and disposal. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas.

The market demand for Ethyl 3-amino-3-(3-methylcyclohexyl)propanoate is driven by its potential applications in pharmaceutical research and development. As new therapeutic targets are identified and validated, there is an increasing need for high-quality intermediates like this compound to support drug discovery efforts. Suppliers offering high-purity grades of this compound are well-positioned to meet the growing demand from academic institutions, research laboratories, and pharmaceutical companies.

In conclusion, Ethyl 3-amino-3-(3-methylcyclohexyl)propanoate (CAS No. 1560456-71-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure, pharmacological properties, synthetic versatility, stability, solubility, safety profile, and market demand make it a valuable asset in the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in various scientific endeavors.